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Compound of Interest

Compound Name: 3,4-Dichlorobenzotrichloride

Cat. No.: B076638 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical identity, safety data,

and handling protocols for 3,4-Dichlorobenzotrichloride (CAS Number: 13014-24-9). The

information is intended for use by professionals in research and development who require a

thorough understanding of this compound's properties and associated hazards.

Chemical Identification and Physical Properties
3,4-Dichlorobenzotrichloride, also known as α,α,α,3,4-Pentachlorotoluene, is a halogenated

aromatic compound. Its fundamental properties are summarized in the table below for easy

reference.
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Property Value Source

CAS Number 13014-24-9 [1]

Molecular Formula C₇H₃Cl₅ [1]

Molecular Weight 264.36 g/mol [2]

Appearance

Slightly opaque pale yellow

liquid or white to colorless

powder/lump

[1]

Density 1.576 g/mL at 25 °C [1]

Refractive Index n20/D >1.5890 [1]

Solubility
Insoluble in water.[1] May be

sensitive to moisture.[1]

Synonyms

α,α,α,3,4-Pentachlorotoluene,

1,2-dichloro-4-

(trichloromethyl)benzene

Safety and Hazard Information
The safety profile of 3,4-Dichlorobenzotrichloride indicates that it is a hazardous substance

requiring careful handling. The Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals provides a standardized framework for communicating these hazards.

GHS Classification
There is some variation in the GHS classification for 3,4-Dichlorobenzotrichloride among

suppliers. This can be due to different purity levels, the presence of impurities, or the specific

form of the chemical being supplied. The most consistently reported and severe classification is

presented below. It is crucial to always consult the specific Safety Data Sheet (SDS) provided

by the supplier before handling this chemical.
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Hazard Class
Hazard
Category

Signal Word
Hazard
Statement

GHS
Pictogram

Skin

Corrosion/Irritatio

n

1B Danger

H314: Causes

severe skin

burns and eye

damage

Corrosion

Serious Eye

Damage/Eye

Irritation

1 Danger

H318: Causes

serious eye

damage

Corrosion

Combustible

Liquid
4 Warning

H227:

Combustible

liquid

Flame

Acute Toxicity

(Oral)
4 Warning

H302: Harmful if

swallowed

Exclamation

Mark

Hazardous to the

Aquatic

Environment,

Long-Term

Hazard*

2 (No Signal Word)

H411: Toxic to

aquatic life with

long lasting

effects

Environment

*Note: The classifications for combustible liquid, acute oral toxicity, and aquatic toxicity are not

universally listed but have been reported for similar compounds or by some suppliers. The

corrosive nature of the substance is the most prominent and consistently cited hazard.

Hazard and Precautionary Statements
The following table summarizes the key GHS hazard (H) and precautionary (P) statements

associated with 3,4-Dichlorobenzotrichloride.
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Type Code Statement

Hazard H314
Causes severe skin burns and

eye damage.

Precautionary P260 Do not breathe dusts or mists.

P280

Wear protective gloves/

protective clothing/ eye

protection/ face protection.

P301 + P330 + P331

IF SWALLOWED: Rinse

mouth. Do NOT induce

vomiting.

P303 + P361 + P353

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with

water/shower.

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P310
Immediately call a POISON

CENTER/doctor.

P363
Wash contaminated clothing

before reuse.

P405 Store locked up.

P501

Dispose of contents/container

to an approved waste disposal

plant.
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Toxicological Data
Specific quantitative acute toxicity data (e.g., LD50, LC50) for 3,4-Dichlorobenzotrichloride is

not readily available in publicly accessible toxicological databases. However, data for

structurally similar compounds can provide an indication of potential toxicity. It is imperative to

treat 3,4-Dichlorobenzotrichloride with a high degree of caution, assuming a toxicity profile at

least as severe as its analogs.

Compound Route Species Value Source

2,4-

Dichlorobenzotric

hloride

Oral Rat
LD50: 3160

mg/kg

Dermal Rabbit LD: >10 g/kg

3,4-

Dichlorobenzotrifl

uoride

Oral Rat LD50: 1.15 g/kg [3]

Symptoms of exposure to 3,4-Dichlorobenzotrichloride may include skin and eye irritation.[1]

Given its classification as a corrosive substance, contact can lead to severe burns.

Experimental Protocols: Safe Handling and Storage
Due to its hazardous nature, strict adherence to safety protocols is mandatory when working

with 3,4-Dichlorobenzotrichloride.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles and a face shield are required.

Hand Protection: Chemical-resistant gloves (e.g., butyl rubber, Viton®) must be worn.

Inspect gloves for any signs of degradation before use.

Skin and Body Protection: A chemical-resistant apron or lab coat, along with closed-toe

shoes, is essential. Ensure full skin coverage.
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Engineering Controls
All handling of 3,4-Dichlorobenzotrichloride should be conducted in a certified chemical

fume hood to minimize inhalation exposure.

A safety shower and eyewash station must be readily accessible in the immediate work area.

Handling Procedures
Avoid direct contact with the substance.

Do not breathe vapors or mists.

When transferring, use a well-ventilated area, preferably within a fume hood.

Avoid the accumulation of vapors.

Keep away from sources of ignition as the substance may be combustible. Do not use near

open flames or spark-producing equipment.

Ground and bond containers when transferring material to prevent static discharge.

Storage
Store in a cool, dry, and well-ventilated area.

Keep containers tightly closed to prevent moisture contamination and leakage.

Store separately from incompatible materials, which include strong oxidizing and reducing

agents, amines, nitrides, azo/diazo compounds, alkali metals, and epoxides.[1]

Store in a locked cabinet or other secure location.

Spill and Waste Disposal
In case of a spill, evacuate the area and prevent entry.

Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g., sand,

vermiculite).
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Collect the absorbed material into a suitable, labeled container for hazardous waste

disposal.

Do not allow the substance to enter drains or waterways.

Dispose of waste in accordance with all local, state, and federal regulations.

Visualized Workflow: Safe Handling Protocol
The following diagram illustrates the logical workflow for the safe handling of 3,4-
Dichlorobenzotrichloride in a laboratory setting.
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Preparation

Handling

Post-Handling & Disposal Emergency Response

Review SDS

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Lab Coat)

Ensure Fume Hood is Operational

Exposure: Use Eyewash/Shower, Seek Medical Attention

If Exposure OccursVerify Eyewash/Shower Accessibility

Transfer Chemical Inside Fume Hood

Proceed to Handling

Keep Container Closed When Not in Use Avoid Incompatible Materials Use Grounding for Large Transfers Decontaminate Work Area

Experiment Complete

Spill: Evacuate, Contain, and Clean Up

If Spill Occurs

Dispose of Waste in Labeled Container

Remove and Inspect PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe laboratory handling of 3,4-Dichlorobenzotrichloride.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b076638?utm_src=pdf-body-img
https://www.benchchem.com/product/b076638?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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